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Compound of Interest

Compound Name: Artanin

Cat. No.: B014308 Get Quote

A comprehensive search of scientific and medical databases has yielded no information on a

compound named "Artanin" in the context of tau pathology or neurodegenerative diseases.

This suggests that "Artanin" may be a novel, proprietary compound not yet disclosed in public

research, or the name may be a misspelling of a different therapeutic agent. One search result

indicated a drug named "Artane" (trihexyphenidyl), which is used in the treatment of

Parkinson's disease; however, this condition is primarily a synucleinopathy, distinct from

tauopathies such as Alzheimer's disease.[1]

Tauopathies are a class of neurodegenerative diseases characterized by the pathological

aggregation of tau protein in the brain.[2][3] Research into therapeutic interventions for these

conditions is extensive, with numerous compounds under investigation that target various

aspects of tau pathology, including:

Inhibition of tau aggregation: Preventing the formation of neurofibrillary tangles.[4]

Modulation of tau phosphorylation: Reducing the hyperphosphorylation of tau, a key step in

its aggregation.[5][6][7]

Stabilization of microtubules: Maintaining the structural integrity of neurons.

Enhancing tau clearance: Promoting the removal of abnormal tau from the brain.
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Given the lack of data on "Artanin," it is not possible to provide the requested in-depth

technical guide, including quantitative data, experimental protocols, or signaling pathway

diagrams.

We recommend verifying the spelling of the compound or providing any alternative names or

associated research institutions. With more specific information, a renewed search for relevant

data can be conducted.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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